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Compound of Interest

Compound Name: 2-Ethylfuran-d5

Cat. No.: B12389244

Essential Safety and Handling Guide for 2-
Ethylfuran-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Ethylfuran-d5, including detailed operational and disposal plans. Our goal is to be your
preferred source for laboratory safety and chemical handling information, building trust by
providing value beyond the product itself.

l. Quantitative Data Summary

The following table summarizes key quantitative data for 2-Ethylfuran-d5 and its non-
deuterated analog.
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Property Value Source

2-Ethylfuran-d5

Molecular Formula CeDsHs30 [1]

Molecular Weight 101.16 g/mol [2]

2-Ethylfuran (Non-deuterated)

CAS Number 3208-16-0 [3]
Boiling Point 92 -93°C @ 768 mmHg [3]
Flash Point 1°C/33.8°F [3]
Specific Gravity 0.909-0.915 @ 25 °C [4]
Refractive Index 1.444 -1.450 @ 20 °C [4]

Occupational Exposure Limits

(Furan Compounds)

Furan TWA 0.2 ppm [5]

Note: Specific occupational exposure limits for 2-Ethylfuran-d5 have not been established.
The limit for furan is provided as a reference. It is recommended to handle 2-Ethylfuran-d5
with the assumption that it has similar or greater toxicity.

Il. Operational Plan: Step-by-Step Handling
Procedures

A. Engineering Controls:

» Ventilation: Always handle 2-Ethylfuran-d5 in a certified chemical fume hood to minimize
inhalation exposure.

« Ignition Sources: Ensure the work area is free of open flames, sparks, and hot surfaces. Use
explosion-proof equipment where necessary.

e Grounding: Ground all containers and equipment to prevent the buildup of static electricity.
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B. Personal Protective Equipment (PPE):

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and

vapors.

Hand Protection

Nitrile or Butyl rubber gloves.
Inspect gloves for any signs of

degradation before use.

Provides protection against
skin contact. Nitrile and Butyl
are generally resistant to a

range of organic solvents.[6]

Body Protection

Flame-retardant lab coat and

closed-toe shoes.

Protects against accidental

spills and fire hazards.

Respiratory Protection

An air-purifying respirator with
organic vapor (OV) cartridges
is recommended, especially for
higher concentrations or in

case of ventilation failure.[7][8]

Protects against inhalation of

harmful vapors.

C. Handling Procedure:

e Preparation: Before starting, ensure all necessary PPE is worn correctly and that the fume

hood is functioning properly. Have a spill kit readily available.

» Dispensing: Use a calibrated pipette or a syringe for transferring the liquid. Avoid pouring

directly from the bottle to minimize vapor release.

e During Operation: Keep the container tightly closed when not in use.

o After Handling: Thoroughly wash hands and any exposed skin with soap and water.

lll. Disposal Plan: Step-by-Step Waste Management

A. Waste Segregation:

e Liquid Waste: Collect all 2-Ethylfuran-d5 waste, including unused material and

contaminated solvents, in a dedicated, properly labeled, and sealed waste container.
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» Solid Waste: Dispose of contaminated materials such as gloves, pipette tips, and paper
towels in a separate, sealed, and labeled solid waste container.

B. Waste Container Management:

o Labeling: Clearly label all waste containers with "Hazardous Waste," the chemical name ("'2-
Ethylfuran-d5"), and the associated hazards (e.g., "Flammable," "Toxic").

o Storage: Store waste containers in a designated, well-ventilated, and secondary containment
area away from incompatible materials.

C. Disposal Procedure:

o Contact Environmental Health and Safety (EHS): Do not dispose of 2-Ethylfuran-d5 down
the drain or in regular trash.[9][10] Contact your institution's EHS department for guidance on
proper disposal procedures.

e Licensed Waste Disposal: Arrange for the collection and disposal of the hazardous waste
through a licensed and certified hazardous waste disposal company.

IV. Workflow and Safety Pathway
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Safe Handling Workflow for 2-Ethylfuran-d5
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Caption: Safe Handling Workflow for 2-Ethylfuran-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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